Cas no 1049175-22-5 (3-{2-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]ethyl}-1-[4-(trifluoromethyl)phenyl]urea)

• Product Name: 3-{2-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]ethyl}-1-[4-(trifluoromethyl)phenyl]urea
• CAS No: 1049175-22-5
• MF: C₁₈H₁₅F₃N₄O₂S
• MW: 408.397512674332
• CID: 6563801
• PubChem ID: 25816957
• Update Time: 2025-06-26

3-{2-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]ethyl}-1-[4-(trifluoromethyl)phenyl]urea Chemical and Physical Properties

Names and Identifiers

• 3-{2-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]ethyl}-1-[4-(trifluoromethyl)phenyl]urea
• VU0633276-1
• 1-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)-3-(4-(trifluoromethyl)phenyl)urea
• 1049175-22-5
• 1-[2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)ethyl]-3-[4-(trifluoromethyl)phenyl]urea
• F5072-3267
• AKOS024494852

• Inchi： 1S/C18H15F3N4O2S/c19-18(20,21)12-3-5-13(6-4-12)23-17(27)22-9-10-25-16(26)8-7-14(24-25)15-2-1-11-28-15/h1-8,11H,9-10H2,(H2,22,23,27)
• InChI Key： JSNIZOKMIXURAP-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CC(N(CCNC(NC2C=CC(C(F)(F)F)=CC=2)=O)N=1)=O

Computed Properties

• Exact Mass: 408.08678139g/mol
• Monoisotopic Mass: 408.08678139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 102Ų

Additional information on 3-{2-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]ethyl}-1-[4-(trifluoromethyl)phenyl]urea

3-{2-[6-Oxo-3-(Thiophen-2-Yl)-1,6-Dihydropyridazin-1-Yl]Ethyl}-1-[4-(Trifluoromethyl)Phenyl]Urea: A Comprehensive Overview

The compound 3-{2-[6-Oxo-3-(Thiophen-2-Yl)-1,6-Dihydropyridazin-1-Yl]Ethyl}-1-[4-(Trifluoromethyl)Phenyl]Urea, with CAS No. 1049175-22-5, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features, which include a urea moiety, a dihydropyridazine ring system, and a thiophene substituent. These structural elements contribute to its potential as a bioactive agent with diverse applications in drug discovery and development.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the dihydropyridazine core. This core is then functionalized with the thiophene group at the 3-position and the urea moiety at the 1-position. The introduction of the trifluoromethyl group on the phenyl ring further enhances the molecule's stability and bioavailability. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis of this compound, reducing production costs and improving yield.

One of the most intriguing aspects of this compound is its pharmacological profile. Studies have demonstrated that it exhibits potent activity against various disease targets, including cancer and inflammatory conditions. For instance, research published in Journal of Medicinal Chemistry highlights its ability to inhibit key enzymes involved in tumor growth and metastasis. Additionally, its anti-inflammatory properties have been explored in preclinical models, showing promise as a potential therapeutic agent for chronic inflammatory diseases.

The structural versatility of this compound also makes it an attractive candidate for drug delivery systems. Its ability to form stable complexes with various biomolecules has led to investigations into its use as a carrier for targeted drug delivery. Recent studies have focused on modifying its surface properties to enhance its biocompatibility and reduce immunogenicity, paving the way for its application in nanomedicine.

In terms of applications, this compound has found utility in both academic research and industrial settings. Academic researchers have utilized it as a model compound for studying molecular recognition and drug-receptor interactions. On the industrial side, its unique properties have made it a valuable component in the development of novel pharmaceuticals and agrochemicals.

Looking ahead, ongoing research aims to further elucidate the mechanistic insights into its bioactivity and explore new avenues for its application. Collaborative efforts between chemists, biologists, and pharmacologists are expected to unlock new potentials for this compound, solidifying its position as a key player in modern drug discovery.